Cas no 37439-78-4 (N-3-(prop-2-en-1-yloxy)phenylacetamide)

• Product Name: N-3-(prop-2-en-1-yloxy)phenylacetamide
• CAS No: 37439-78-4
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 321024
• PubChem ID: 258024
• Update Time: 2025-04-24

N-3-(prop-2-en-1-yloxy)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[3-(2-propen-1-yloxy)phenyl]-
• acetic acid-(3-allyloxy-anilide)
• acetic acid-(3-ethoxy-propyl ester)
• Essigsaeure-(3-aethoxy-propylester)
• Essigsaeure-(3-allyloxy-anilid)
• ETHOXYPROPYLACETATE
• N-(3-allyloxyphenyl)acetamide
• 37439-78-4
• N-[3-(allyloxy)phenyl]acetamide
• NSC86663
• AKOS003512124
• NSC-86663
• SCHEMBL4980566
• NCIOpen2_000989
• NCGC00325958-01
• EN300-173237
• AN-329/43449353
• MEOYFYAOVTULPJ-UHFFFAOYSA-N
• N-{3-[(Prop-2-en-1-yl)oxy]phenyl}ethanimidic acid
• N-[3-(prop-2-en-1-yloxy)phenyl]acetamide
• AB01321054-02
• DTXSID20958534
• N-(3-prop-2-enoxyphenyl)acetamide
• N-3-(prop-2-en-1-yloxy)phenylacetamide

• Inchi： 1S/C11H13NO2/c1-3-7-14-11-6-4-5-10(8-11)12-9(2)13/h3-6,8H,1,7H2,2H3,(H,12,13)
• InChI Key： MEOYFYAOVTULPJ-UHFFFAOYSA-N
• SMILES： O(CC=C)C1=CC=CC(=C1)NC(C)=O

Computed Properties

• Exact Mass: 191.09500
• Monoisotopic Mass: 191.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.095
• Boiling Point: 371°Cat760mmHg
• Flash Point: 178.2°C
• Refractive Index: 1.556
• PSA: 38.33000
• LogP: 2.28280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-3-(prop-2-en-1-yloxy)phenylacetamide

Acetamide,N-[3-(2-Propen-1-Yloxy)Phenyl]-: A Comprehensive Overview of Its Properties, Applications, and Latest Research Advancements

The compound Acetamide,N-[3-(2-propen-1-yloxy)phenyl]- (CAS NO 37439-78-4) is a specialized chemical entity with significant potential in the field of biopharmaceuticals and drug development. This compound belongs to the class of acylated phenols, characterized by its unique structure that combines an acetamide group with a 3-(2-propen-1-yloxy)phenyl moiety. Its intricate molecular architecture positions it as a promising candidate for various biomedical applications, including drug delivery systems and therapeutic agents.

Recent studies have highlighted the compound's ability to serve as a precursor in the synthesis of bioactive molecules. The acetamide group acts as a versatile functional moiety, enabling further chemical modifications that can enhance its pharmacokinetic properties or target specificity. Additionally, the 2-propen-1-yloxy substituent introduces unique electronic and steric effects, which may influence the compound's interaction with biological systems.

One of the most exciting developments in the research surrounding this compound is its potential application in targeted drug delivery. The 3-(2-propen-1-yloxy)phenyl group has shown promising results in enhancing the solubility and stability of bioactive agents, making it a valuable component in the development of controlled-release formulations. This attribute is particularly significant in addressing the challenges associated with poor aqueous solubility, which is a common issue in drug development.

Furthermore, advancements in computational chemistry have allowed researchers to gain deeper insights into the molecular interactions of Acetamide,N-[3-(2-propen-1-yloxy)phenyl]-. Through molecular modeling and docking studies, scientists have identified key residues and pathways that could potentially be exploited for optimizing its biological activity. These findings underscore the compound's potential as a scaffold for designing novel inhibitors or modulators of specific enzymatic targets.

Another area of active research is the exploration of this compound's pharmacokinetic profile. Studies have demonstrated that the acetamide group can significantly influence the absorption, distribution, metabolism, and excretion (ADME) properties of the molecule. Understanding these dynamics is crucial for assessing its suitability as a therapeutic agent and for designing strategies to mitigate potential adverse effects.

Moreover, the compound's structural features make it a valuable tool in the study of enzyme-inhibitor interactions. The 2-propen-1-yloxy group has been shown to exhibit interesting binding affinities toward various enzymes, suggesting its utility in the development of enzyme-specific inhibitors. This property aligns with the growing trend in drug discovery towards targeted therapies that can offer enhanced efficacy and reduced off-target effects.

Recent advancements in synthetic chemistry have also facilitated the scalable synthesis of Acetamide,N-[3-(2-propen-1-yloxy)phenyl]-, making it more accessible for research and potential commercial applications. The development of efficient synthetic routes has not only improved the compound's yield but also minimized its environmental impact, aligning with sustainable chemistry principles.

Looking ahead, the integration of Acetamide,N-[3-(2-propen-1-yloxy)phenyl]- into innovative drug delivery systems is expected to further enhance its therapeutic potential. Researchers are exploring its use in conjunction with nanotechnology-based platforms, such as liposomal or polymeric nanoparticles, to improve drug targeting and reduce systemic toxicity.

In conclusion, Acetamide,N-[3-(2-propen-1-yloxy)phenyl]- (CAS NO 37439-78-4) represents a compelling compound with diverse applications in the biomedical field. Its unique structural features, combined with recent advancements in research and development, position it as a valuable asset in drug discovery and therapeutic innovation.